N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide

• Molecular Formula: C18H17BrClN3O3S
• Molecular Weight: 470.8 g/mol
• IUPAC Name: N-[(E)-(4-bromophenyl)methylideneamino]-1-(4-chlorophenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H17BrClN3O3S/c19-14-5-3-13(4-6-14)12-21-22-18(24)17-2-1-11-23(17)27(25,26)16-9-7-15(20)8-10-16/h3-10,12,17H,1-2,11H2,(H,22,24)/b21-12+
• InChI Key: KVISTWXBBBJLBB-CIAFOILYSA-N
• Isomeric SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)N/N=C/C3=CC=C(C=C3)Br
• SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)NN=CC3=CC=C(C=C3)Br

Description

N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide, also known as BPPC, is a chemical compound that has been studied for its potential biological activities. This compound has been synthesized using various methods and has been explored for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is not fully understood. However, studies have suggested that N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide may act by inhibiting the activity of COX-2, which is involved in the production of prostaglandins, mediators of inflammation. N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has also been shown to induce apoptosis in cancer cells by activating caspases, enzymes involved in programmed cell death.
Biochemical and Physiological Effects
N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been shown to have several biochemical and physiological effects. In vitro studies have shown that N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide can inhibit the activity of COX-2, reduce the production of prostaglandins, and induce apoptosis in cancer cells. In vivo studies have shown that N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide can improve glucose tolerance and insulin sensitivity in diabetic mice. Furthermore, N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been shown to inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and can be purified using column chromatography. Furthermore, N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been shown to have potent biological activities, making it a useful tool for studying inflammation, cancer, and diabetes. However, N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide also has some limitations. It can be unstable in certain solvents and may require special handling. Furthermore, the mechanism of action of N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is not fully understood, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide. One area of interest is the development of N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide analogs with improved potency and selectivity. Another area of interest is the investigation of the mechanism of action of N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide, which may provide insights into its biological activities. Furthermore, N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide could be studied for its potential use in the treatment of other diseases, such as neurodegenerative disorders. Overall, N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is a promising compound with potential applications in various fields of research.

Synthesis Methods

N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been synthesized using various methods. The most common method involves the reaction of 4-bromobenzaldehyde and 4-chlorobenzenesulfonylhydrazide in the presence of pyrrolidine. The resulting product is N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide, which can be purified using column chromatography. Other methods include the use of different aldehydes or sulfonylhydrazides in the reaction.

Scientific Research Applications

N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been studied for its potential biological activities, including its anti-inflammatory, anti-cancer, and anti-diabetic effects. Several studies have shown that N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors. Furthermore, N'-(4-bromobenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been investigated for its potential use in the treatment of diabetes, as it can improve glucose tolerance and insulin sensitivity.